Clerosterol glucoside
Clerosterol glucoside
Clerosterol 3-glucoside belongs to the class of organic compounds known as stigmastanes and derivatives. These are sterol lipids with a structure based on the stigmastane skeleton, which consists of a cholestane moiety bearing an ethyl group at the carbon atom C24. Thus, clerosterol 3-glucoside is considered to be a sterol lipid molecule. Clerosterol 3-glucoside exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Clerosterol 3-glucoside has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, clerosterol 3-glucoside is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, clerosterol 3-glucoside can be found in bitter gourd and fruits. This makes clerosterol 3-glucoside a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
123621-00-1
VCID:
VC0240760
InChI:
InChI=1S/C35H58O6/c1-7-22(20(2)3)9-8-21(4)26-12-13-27-25-11-10-23-18-24(14-16-34(23,5)28(25)15-17-35(26,27)6)40-33-32(39)31(38)30(37)29(19-36)41-33/h10,21-22,24-33,36-39H,2,7-9,11-19H2,1,3-6H3
SMILES:
CCC(CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC5C(C(C(C(O5)CO)O)O)O)C)C)C(=C)C
Molecular Formula:
C35H58O6
Molecular Weight:
574.8 g/mol
Clerosterol glucoside
CAS No.: 123621-00-1
Main Products
VCID: VC0240760
Molecular Formula: C35H58O6
Molecular Weight: 574.8 g/mol
| CAS No. | 123621-00-1 |
|---|---|
| Product Name | Clerosterol glucoside |
| Molecular Formula | C35H58O6 |
| Molecular Weight | 574.8 g/mol |
| IUPAC Name | 2-[[17-(5-ethyl-6-methylhept-6-en-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C35H58O6/c1-7-22(20(2)3)9-8-21(4)26-12-13-27-25-11-10-23-18-24(14-16-34(23,5)28(25)15-17-35(26,27)6)40-33-32(39)31(38)30(37)29(19-36)41-33/h10,21-22,24-33,36-39H,2,7-9,11-19H2,1,3-6H3 |
| Standard InChIKey | FKZKAGYCKXYXKP-UHFFFAOYSA-N |
| SMILES | CCC(CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC5C(C(C(C(O5)CO)O)O)O)C)C)C(=C)C |
| Canonical SMILES | CCC(CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC5C(C(C(C(O5)CO)O)O)O)C)C)C(=C)C |
| Appearance | Powder |
| Melting Point | 258-262°C |
| Physical Description | Solid |
| Description | Clerosterol 3-glucoside belongs to the class of organic compounds known as stigmastanes and derivatives. These are sterol lipids with a structure based on the stigmastane skeleton, which consists of a cholestane moiety bearing an ethyl group at the carbon atom C24. Thus, clerosterol 3-glucoside is considered to be a sterol lipid molecule. Clerosterol 3-glucoside exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Clerosterol 3-glucoside has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, clerosterol 3-glucoside is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, clerosterol 3-glucoside can be found in bitter gourd and fruits. This makes clerosterol 3-glucoside a potential biomarker for the consumption of these food products. |
| PubChem Compound | 14311739 |
| Last Modified | Nov 11 2021 |
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